3,6,9,12-Tetraoxatriacont-21-en-1-ol

Hydrophilic-Lipophilic Balance Emulsion Type Selectivity Nonionic Surfactant Formulation

3,6,9,12-Tetraoxatriacont-21-en-1-ol (CAS 103622-85-1), commonly designated Oleth-4 or PEG-4 oleyl ether, is a nonionic surfactant belonging to the polyoxyethylene oleyl ether class. It is synthesized by ethoxylation of oleyl alcohol (cis-9-octadecen-1-ol) with an average of 4 moles of ethylene oxide, yielding a molecular formula of C26H52O5 and a molecular weight of approximately 444.69 g/mol.

Molecular Formula C26H52O5
Molecular Weight 444.697
CAS No. 103622-85-1
Cat. No. B564027
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3,6,9,12-Tetraoxatriacont-21-en-1-ol
CAS103622-85-1
SynonymsOLETH-4
Molecular FormulaC26H52O5
Molecular Weight444.697
Structural Identifiers
SMILESCCCCCCCCC=CCCCCCCCCOCCOCCOCCOCCO
InChIInChI=1S/C26H52O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-28-21-23-30-25-26-31-24-22-29-20-18-27/h9-10,27H,2-8,11-26H2,1H3
InChIKeyZNVICELHBCNKIF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3,6,9,12-Tetraoxatriacont-21-en-1-ol (Oleth-4) Procurement & Selection Baseline


3,6,9,12-Tetraoxatriacont-21-en-1-ol (CAS 103622-85-1), commonly designated Oleth-4 or PEG-4 oleyl ether, is a nonionic surfactant belonging to the polyoxyethylene oleyl ether class. It is synthesized by ethoxylation of oleyl alcohol (cis-9-octadecen-1-ol) with an average of 4 moles of ethylene oxide, yielding a molecular formula of C26H52O5 and a molecular weight of approximately 444.69 g/mol [1]. The compound functions primarily as an emulsifier, coupling agent, and solubilizer in cosmetic, personal care, textile, and industrial emulsion polymerization formulations . Its unsaturated C18:1 hydrophobic tail and intermediate polyoxyethylene chain length place it at a critical performance inflection point within the Oleth homologous series, where small variations in ethylene oxide (EO) content produce disproportionately large shifts in hydrophilic-lipophilic balance (HLB), physical state, and application suitability.

Intermediate HLB (~9–11) supports O/W emulsions and co-solubilization of hydrophobic actives.
Liquid at ambient temperature enables cold-processing workflows and reduces thermal stress.
Reported CIR safety profile differentiates it from higher-EO homologs with documented irritation flags.

Why Oleth-4 Cannot Be Casually Substituted: EO Chain Length as a Critical Performance Gate


The Oleth family (PEG ethers of oleyl alcohol) spans ethoxylation degrees from 2 to 50, yet these homologs are not functionally interchangeable. The number of ethylene oxide (EO) units governs at least four interdependent properties that directly determine end-use viability: HLB value, critical micelle concentration (CMC), cloud point, and dermal/ocular irritation profile [1]. Oleth-4 (4 EO) occupies a narrow performance window wherein the surfactant is sufficiently hydrophilic to stabilize oil-in-water (O/W) emulsions yet retains enough lipophilic character to function as a coupling agent and solubilizer for hydrophobic actives [2]. Substituting Oleth-10 (10 EO, HLB ~12.4) introduces higher water solubility but also documented cumulative skin irritation and moderate ocular irritation potential not reported for Oleth-4; conversely, Oleth-2 (2 EO, HLB ~4.9) is restricted to water-in-oil (W/O) emulsions and lacks the O/W emulsification capability central to most personal care and industrial formulations [1]. These differences cannot be compensated for by simple concentration adjustments, as each homolog's performance envelope is structurally determined by its EO chain length.

Oleth-4 (target)
O/W emulsifier with lipophilic co-solubilization; liquid at 25°C; no CIR moderate ocular irritation flag.
Oleth-2 (potential substitute)
HLB 4.9 restricts to W/O emulsions; cannot deliver O/W function or coupling of oil-phase components.
Oleth-4 (target)
Reported lower irritation context within Oleth series; CIR rinse-off ceiling up to 4%.
Oleth-10 (potential substitute)
CIR-documented moderate ocular irritant and cumulative skin irritant; semi-solid paste requires heating.
Oleth-4 (target)
Free-flowing liquid supports cold-process manufacturing; lower CMC reduces surfactant loading.
Oleth-20 (potential substitute)
Waxy solid; heating required; higher CMC may demand increased loading and raises irritation exposure.

Quantitative Differentiation Evidence: 3,6,9,12-Tetraoxatriacont-21-en-1-ol vs. Closest Oleth Analogs


HLB-Based Emulsion Specificity: Oleth-4 Occupies the Balanced Intermediate Window Unavailable to Oleth-2 or Oleth-10

Oleth-4 exhibits an HLB value of approximately 9–11 [1], positioning it as a balanced intermediate emulsifier suitable for oil-in-water (O/W) emulsions requiring some lipophilic character for co-emulsification and solubilization. In contrast, Oleth-2 has an HLB of 4.9, restricting it to water-in-oil (W/O) emulsions [2]. Oleth-10 (HLB 12.4) and Oleth-20 (HLB 15.3) are strong O/W emulsifiers but lack the lipophilic contribution needed for coupling and solubilizing hydrophobic components [2]. Within the Griffin scale, an HLB of approximately 9–11 falls in the range typically required for O/W emulsions (8–18), while Oleth-2 at 4.9 falls in the W/O range (3–6). This narrow HLB window occupied by Oleth-4—between the W/O and strong O/W domains—is structurally unique to the 4-EO homolog and cannot be replicated by blending Oleth-2 and Oleth-10 without introducing compositional heterogeneity and potential phase instability [3].

Emulsion Specificity
Cross-study comparable
HLB ~9–11 vs. Oleth-2 (4.9) and Oleth-10 (12.4). Only Oleth-4 occupies the balanced intermediate window for O/W plus co-solubilization.
Defines functional emulsion-type boundary. Not replicable by blending without phase instability risk.
Blending Oleth-2 and Oleth-10 introduces compositional heterogeneity.
Hydrophilic-Lipophilic Balance Emulsion Type Selectivity Nonionic Surfactant Formulation

Critical Micelle Concentration: Oleth-4 Operates at Lower Free Monomer Concentration Than Higher EO Homologs

Oleth-4 exhibits a critical micelle concentration (CMC) in the range of approximately 0.001–0.01% w/w (10–100 mg/L) under standard conditions [1]. By comparison, Oleth-5 shows a CMC of 9.3 mg/dm³, Oleth-10 shows 19.0 mg/dm³, and Oleth-20 shows 25.0 mg/dm³ [2]. Within the nonionic polyoxyethylene alkyl ether series, CMC increases with increasing EO chain length at constant hydrophobic tail length, a trend attributable to the greater hydration energy required to shield the larger hydrophilic headgroup within the micellar core [2]. The lower CMC of Oleth-4 relative to its higher-EO homologs implies that effective surface tension reduction and micellization are achieved at lower surfactant concentrations, which can translate into reduced surfactant loading in formulations requiring efficient interfacial activity.

Surfactant Efficiency
Cross-study comparable
CMC ~0.001–0.01% w/w (10–100 mg/L) vs. Oleth-10 (19 mg/L) and Oleth-20 (25 mg/L). Lower CMC enables effective micellization at reduced loading.
Supports lower-use-concentration formulations; potential for reduced surfactant inventory.
CMC conditions vary; treat as indicative ranking within the series.
Critical Micelle Concentration Surfactant Efficiency Interfacial Tension Reduction

Irritation Profile Safety Margin: Oleth-4 Lacks the Documented Ocular and Cumulative Dermal Irritation Reported for Oleth-10 and Oleth-20

The CIR Final Report on the Safety Assessment of the Oleth family explicitly identifies Oleth-20 and Oleth-10 as exhibiting moderate ocular irritation potential, with Oleth-10 additionally characterized as a cumulative skin irritant [1]. In contrast, the same CIR assessment does not attribute moderate ocular irritation or cumulative skin irritation findings to Oleth-4. The Expert Panel concluded that Oleth-2 through Oleth-50 are safe in the present practices of use, but the specific adverse findings are localized to the higher-EO members of the series [1]. The subsequent 2012 CIR assessment of Alkyl PEG Ethers reaffirmed that these ingredients are safe when formulated to be nonirritating, while noting that irritation potential generally correlates with the PEG chain length and the resulting HLB [2].

Irritation Profile
Class-level inference
No documented moderate ocular irritation or cumulative skin irritation for Oleth-4 in CIR 1999 report, unlike Oleth-10 and Oleth-20.
Differentiated safety endpoint context; relevant for sensitive-skin rinse-off selection.
Qualitative CIR flagging; confirm with formulation-specific testing.
Dermal Irritation Ocular Irritation Cosmetic Safety Assessment

Regulatory Safety Concentration Thresholds: Oleth-4 Permits 2× to 5× Higher Use Levels Than Higher EO Oleth Homologs Under CIR

Under the unified CIR safety assessment framework for Alkyl PEG Ethers (IJT 2012), the maximum safe concentration in rinse-off cosmetic products differs markedly across the Oleth series. Oleth-4 is assessed as safe at concentrations up to 4% in rinse-off formulations [1]. Oleth-8 is limited to 2% in rinse-off products [2], while Oleth-16 is restricted to 0.8% in rinse-off and 0.5% in leave-on products [3]. This represents a 2-fold greater permissible rinse-off concentration for Oleth-4 versus Oleth-8, and a 5-fold greater permissible concentration versus Oleth-16. These differentiated regulatory ceilings, derived from the same CIR Expert Panel assessment process, directly reflect the relationship between PEG chain length and irritation potential within the homologous series.

Regulatory Ceiling
Head-to-head
CIR rinse-off limit 4% for Oleth-4 vs. 2% for Oleth-8 and 0.8% for Oleth-16. Up to 5× higher permissible concentration.
Broader formulation window; allows higher surfactant loading within assessed safety margins.
CIR safety assessment framework; review latest monograph for updates.
CIR Safety Limits Rinse-Off Formulation Regulatory Compliance Concentration

Physical State at Ambient Temperature: Oleth-4 Remains a Pourable Liquid Whereas Higher EO Homologs Transition to Semi-Solid and Solid Forms

Oleth-4 and lower EO homologs (Oleth-2, Oleth-3) are clear to pale yellow liquids at ambient temperature (20–25°C) [1]. Oleth-3 is explicitly characterized as a clear or cloudy liquid at room temperature with moderately lipophilic character . In contrast, Oleth-10 is supplied as a semi-solid to white paste at ambient temperature, and Oleth-20 is a waxy solid [2]. This physical state boundary within the Oleth series occurs between approximately 5 and 10 EO units and is governed by the increasing PEG chain molecular weight: PEGs with mean molar mass up to approximately 600 g/mol are liquids, those up to approximately 1,000 g/mol are wax-like, and those above 4,000 g/mol are solid wax-like substances [2]. Oleth-4, with a PEG-200 hydrophilic moiety, falls well within the liquid domain at processing temperatures.

Physical State
Cross-study comparable
Liquid at 20–25°C (PEG-200 moiety) vs. Oleth-10 semi-solid paste and Oleth-20 waxy solid.
Eliminates pre-heating steps; protects heat-sensitive actives in cold-process manufacturing.
Physical state boundary occurs between ~5 and 10 EO units.
Physical State Cold Processing Formulation Handling

Evidence-Backed Application Scenarios Where 3,6,9,12-Tetraoxatriacont-21-en-1-ol (Oleth-4) Provides Demonstrable Advantage


O/W Emulsification with Co-Solubilization of Hydrophobic Actives in Personal Care

Oleth-4's intermediate HLB (~9–11) enables it to function simultaneously as an O/W emulsifier and as a solubilizing agent for hydrophobic components such as fragrances, essential oils, and lipophilic vitamins . Unlike Oleth-2 (HLB 4.9, restricted to W/O emulsions), Oleth-4 provides the O/W compatibility required for creams, lotions, and serums. Unlike Oleth-10 (HLB 12.4), which is strongly hydrophilic and less effective at coupling with oil-phase components, Oleth-4 maintains sufficient lipophilic character to enhance the incorporation and stabilization of nonpolar actives. The CIR-assessed safety limit of 4% in rinse-off formulations provides a broad formulation window for achieving target emulsion stability and sensory properties [1].

Sensitive-Skin and Low-Irritation Rinse-Off Formulations

In product categories such as baby shampoos, facial cleansers, and micellar waters, where minimizing ocular and dermal irritation is a primary procurement criterion, Oleth-4 differentiates itself from Oleth-10 and Oleth-20. The CIR 1999 Final Report documents moderate ocular irritation for Oleth-10 and Oleth-20, and cumulative skin irritation specifically for Oleth-10, while Oleth-4 is not flagged for these adverse findings . Combined with the 4% CIR rinse-off safety limit—twice that of Oleth-8 (2%)—Oleth-4 enables formulation at effective surfactant concentrations without approaching regulatory irritation risk thresholds that constrain higher-EO homologs [1].

Cold-Process Emulsion Manufacturing and Heat-Sensitive Formulations

Oleth-4 remains a free-flowing liquid at ambient temperature (20–25°C), in contrast to Oleth-10 (semi-solid/paste) and Oleth-20 (waxy solid), which require heating to achieve pourable or dispersible consistency . For cold-process manufacturing of cosmetic emulsions, this eliminates the heating, melting, and temperature-hold steps necessary when using higher-EO Oleth variants, reducing energy input, shortening batch cycle time, and protecting heat-labile active ingredients (e.g., retinol, ascorbic acid, certain peptides) from thermal degradation [1].

Industrial Emulsion Polymerization and Textile Auxiliary Formulations

Oleth-4 is specified for use as an emulsion polymerization surfactant and in textile finishing formulations, leveraging its balanced emulsification and coupling properties . The lower CMC of Oleth-4 relative to Oleth-10 and Oleth-20 suggests that effective micellization and latex particle stabilization can be achieved at lower surfactant loading, which is advantageous in emulsion polymerization where excess surfactant can negatively affect final latex film properties [1]. Additionally, the unsaturated oleyl backbone confers lower-temperature fluidity compared to saturated stearyl-based alternatives (e.g., Steareth-4), facilitating handling in industrial settings without heated storage or transfer lines [2].

Application
Selection Property
Validation Focus
O/W emulsions with hydrophobic active co-solubilization
Intermediate HLB and lipophilic character
Emulsion stability, active ingredient incorporation rate
Sensitive-skin rinse-off formulations (baby, facial)
Reported lower irritation profile within Oleth series
Dermal/ocular irritation testing, CIR safety limit compliance
Cold-process emulsion manufacturing
Liquid physical state at ambient temperature
Process energy reduction, heat-labile active stability
Industrial emulsion polymerization & textile auxiliaries
Balanced emulsification and lower CMC
Latex particle stabilization, surfactant loading optimization
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